Cas no 2166962-17-8 (5-(methylamino)-1-benzofuran-7-ol)

• Product Name: 5-(methylamino)-1-benzofuran-7-ol
• CAS No: 2166962-17-8
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 6432395
• PubChem ID: 165532857
• Update Time: 2025-06-14

5-(methylamino)-1-benzofuran-7-ol Chemical and Physical Properties

Names and Identifiers

• 5-(methylamino)-1-benzofuran-7-ol
• 2166962-17-8
• EN300-1582000

• Inchi： 1S/C9H9NO2/c1-10-7-4-6-2-3-12-9(6)8(11)5-7/h2-5,10-11H,1H3
• InChI Key： IGFOBRHATMTDLB-UHFFFAOYSA-N
• SMILES： O1C=CC2C=C(C=C(C1=2)O)NC

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.4Ų

Additional information on 5-(methylamino)-1-benzofuran-7-ol

Comprehensive Overview of 5-(methylamino)-1-benzofuran-7-ol (CAS No. 2166962-17-8): Properties, Applications, and Research Insights

5-(methylamino)-1-benzofuran-7-ol (CAS No. 2166962-17-8) is a structurally unique organic compound belonging to the benzofuran derivatives class. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile chemical properties and potential applications. The presence of both methylamino and hydroxyl functional groups in its structure makes it a promising candidate for drug discovery and advanced material synthesis.

Recent studies highlight the growing interest in benzofuran-based compounds, particularly those with substitutions like 5-(methylamino)-1-benzofuran-7-ol. Researchers are exploring its role in modulating biological pathways, with preliminary data suggesting interactions with enzymes and receptors relevant to neurological and metabolic disorders. The compound's CAS No. 2166962-17-8 is frequently searched in academic databases, reflecting its importance in medicinal chemistry.

One of the key trends driving interest in this compound is the rise of targeted drug design and small-molecule therapeutics. As the pharmaceutical industry shifts toward precision medicine, molecules like 5-(methylamino)-1-benzofuran-7-ol offer scaffolds for developing selective inhibitors or activators. Its benzofuran core is known for stability and bioavailability, making it a preferred choice for optimizing drug candidates.

From a synthetic chemistry perspective, CAS No. 2166962-17-8 presents intriguing challenges and opportunities. The compound's methylamino group allows for further derivatization, enabling the creation of libraries for high-throughput screening. Researchers are also investigating its photophysical properties, given the benzofuran moiety's fluorescence potential, which could be leveraged in biosensing or optoelectronic applications.

Environmental and sustainability considerations are increasingly influencing compound selection in research. 5-(methylamino)-1-benzofuran-7-ol is being evaluated for its biodegradability and low ecological toxicity, aligning with green chemistry principles. This aspect is critical for industries aiming to reduce their environmental footprint while maintaining efficacy in applications such as agrochemicals or functional materials.

In analytical chemistry, the compound's distinct spectral signatures (e.g., NMR, IR, and mass spectrometry) facilitate its identification and purity assessment. The hydroxyl group at the 7-position contributes to its solubility profile, a factor often queried in solubility studies and formulation development. Such data is vital for researchers optimizing delivery systems or pharmacokinetic properties.

Future directions for 5-(methylamino)-1-benzofuran-7-ol include exploring its role in catalysis and nanotechnology. Its potential as a ligand in metal-organic frameworks (MOFs) or as a building block for polymeric materials is under investigation. These interdisciplinary applications highlight the compound's adaptability beyond traditional pharmaceutical uses.

In summary, CAS No. 2166962-17-8 represents a multifaceted compound with broad scientific relevance. Its structural features, combined with emerging research trends, position it as a valuable entity in both academic and industrial settings. Continued exploration of its properties and applications will likely yield innovative solutions across multiple domains.